Cas no 935534-48-8 (3-Bromo-2,4-difluorobenzonitrile)

3-Bromo-2,4-difluorobenzonitrile is a halogenated aromatic nitrile compound with the molecular formula C₇H₂BrF₂N. This high-purity intermediate is characterized by its bromo and fluoro substituents, which enhance its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. Its electron-withdrawing nitrile group further facilitates nucleophilic substitution, making it valuable in pharmaceutical and agrochemical synthesis. The compound's stability under standard conditions ensures consistent performance in multi-step synthetic routes. Its well-defined structure and compatibility with organometallic catalysts make it a preferred choice for constructing complex heterocycles or functionalized aromatic systems. Available in >98% purity, it meets stringent requirements for research and industrial applications.

3-Bromo-2,4-difluorobenzonitrile structure

935534-48-8 structure

Product Name:3-Bromo-2,4-difluorobenzonitrile

CAS No:935534-48-8

MF:C₇H₂BrF₂N

MW:217.998287677765

MDL:MFCD09261256

CID:1980635

PubChem ID:53395479

Update Time:2025-06-07

3-Bromo-2,4-difluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-2,4-difluorobenzonitrile
- 3-Bromo-2,4-difluoro-benzonitrile
- DTXSID20694162
- 935534-48-8
- CS-0313352
- CL9457
- MFCD09261256
- AKOS023126917
- MDL： MFCD09261256
- Inchi： 1S/C7H2BrF2N/c8-6-5(9)2-1-4(3-11)7(6)10/h1-2H
- InChI Key： CBSFRWKKLLLLNM-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC(C#N)=C1F)F

Computed Properties

Exact Mass: 216.934
Monoisotopic Mass: 216.934
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 23.8Å²

3-Bromo-2,4-difluorobenzonitrile Pricemore >>

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